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Compound of Interest

Compound Name: 2-(Diethoxyphosphoryl)acetic acid

Cat. No.: B559586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(Diethoxyphosphoryl)acetic acid, a

versatile reagent in organic synthesis. The document details its chemical identity,

physicochemical properties, and key applications in synthetic chemistry, with a focus on

experimental protocols and reaction mechanisms relevant to drug discovery and development.

Chemical Identity and Synonyms
2-(Diethoxyphosphoryl)acetic acid is a valuable building block, particularly in the Horner-

Wadsworth-Emmons olefination reaction. A comprehensive list of its synonyms and identifiers

is provided below to facilitate cross-referencing in literature and chemical databases.

Table 1: Synonyms and Identifiers for 2-(Diethoxyphosphoryl)acetic Acid
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Systematic

Name

Common

Synonyms
CAS Number

Molecular

Formula

Molecular

Weight

2-

(Diethoxyphosph

oryl)acetic acid

Diethylphosphon

oacetic acid[1][2]

[3][4]

3095-95-2[1][2]

[3][4]

C6H13O5P[1][2]

[3][4]

196.14 g/mol [1]

[2][3][4]

(Diethoxyphosphi

nyl)acetic acid[3]

[4]

Diethyl

Carboxymethylp

hosphonate[3][4]

2-

diethoxyphospho

rylacetic acid[1]

[3]

Diethylphosphon

oethanoic acid[2]

NSC 272281[1]

Physicochemical Properties
The physical and chemical properties of 2-(Diethoxyphosphoryl)acetic acid are crucial for its

handling, storage, and application in chemical reactions. A summary of these properties is

presented in Table 2.

Table 2: Physicochemical Properties of 2-(Diethoxyphosphoryl)acetic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
https://enamine.net/building-blocks/reagents-for-synthesis/triethyl-phosphonoacetate
http://orgsyn.org/demo.aspx?prep=v88p0152
https://www.organic-chemistry.org/synthesis/C2C/unsaturated-compounds/esters.shtm
https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
https://enamine.net/building-blocks/reagents-for-synthesis/triethyl-phosphonoacetate
http://orgsyn.org/demo.aspx?prep=v88p0152
https://www.organic-chemistry.org/synthesis/C2C/unsaturated-compounds/esters.shtm
https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
https://enamine.net/building-blocks/reagents-for-synthesis/triethyl-phosphonoacetate
http://orgsyn.org/demo.aspx?prep=v88p0152
https://www.organic-chemistry.org/synthesis/C2C/unsaturated-compounds/esters.shtm
https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
https://enamine.net/building-blocks/reagents-for-synthesis/triethyl-phosphonoacetate
http://orgsyn.org/demo.aspx?prep=v88p0152
https://www.organic-chemistry.org/synthesis/C2C/unsaturated-compounds/esters.shtm
http://orgsyn.org/demo.aspx?prep=v88p0152
https://www.organic-chemistry.org/synthesis/C2C/unsaturated-compounds/esters.shtm
http://orgsyn.org/demo.aspx?prep=v88p0152
https://www.organic-chemistry.org/synthesis/C2C/unsaturated-compounds/esters.shtm
https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
http://orgsyn.org/demo.aspx?prep=v88p0152
https://enamine.net/building-blocks/reagents-for-synthesis/triethyl-phosphonoacetate
https://en.wikipedia.org/wiki/Horner%E2%80%93Wadsworth%E2%80%93Emmons_reaction
https://www.benchchem.com/product/b559586?utm_src=pdf-body
https://www.benchchem.com/product/b559586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Appearance
Clear colorless to yellow

viscous liquid
[1][5]

Boiling Point 150 °C at 0.05 mmHg [1]

Density 1.220 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.445 [1]

Flash Point >230 °F (>110 °C) [1]

pKa 3.48 ± 0.10 (Predicted) [1]

Storage Temperature
Room Temperature, Keep in

dark place, Sealed in dry
[1]

Synthesis and Experimental Protocols
This section provides detailed experimental procedures for the synthesis of 2-
(Diethoxyphosphoryl)acetic acid and its application in the Horner-Wadsworth-Emmons

reaction.

Synthesis of 2-(Diethoxyphosphoryl)acetic Acid
The synthesis of 2-(Diethoxyphosphoryl)acetic acid is typically achieved through the

hydrolysis of triethyl phosphonoacetate.

Experimental Protocol:

Dissolve triethyl phosphonoacetate (1.7 g, 7.5 mmol) in a mixture of ethanol and water (15

mL, 14:1 v/v) at room temperature.

Add potassium hydroxide (424.2 mg, 7.56 mmol) to the solution and stir the mixture at room

temperature.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, neutralize the reaction mixture to a pH of 4 with 1N HCl.
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Remove the ethanol by distillation under reduced pressure.

Dilute the remaining aqueous solution with chloroform (20 mL).

Wash the organic layer sequentially with water (10 mL) and saturated brine (10 mL).

Dry the separated organic layer over anhydrous sodium sulfate.

Filter the solution and remove the solvent by distillation under reduced pressure to yield 2-
(Diethoxyphosphoryl)acetic acid.[1]

Triethyl phosphonoacetate

Hydrolysis

KOH, Ethanol/Water

Room Temperature

Neutralization (1N HCl) Workup
(Extraction, Drying) 2-(Diethoxyphosphoryl)acetic acid

1. Deprotonation

2. Nucleophilic Attack 3. Oxaphosphetane Formation

4. Elimination
2-(Diethoxyphosphoryl)acetic acid Phosphonate Anion+ Base

Base (e.g., NaH)

Betaine Intermediate

+ Aldehyde/Ketone

Aldehyde/Ketone Oxaphosphetane

(E)-Alkene

Phosphate Byproduct
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Organic Azide (R-N3)

Iminophosphorane
(R-N=PPh3)

+ PPh3
- N2

Triphenylphosphine (PPh3)

Primary Amine (R-NH2)

+ H2O

Triphenylphosphine Oxide
(O=PPh3)+ H2O

H2O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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